Cas no 857081-69-7 (2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester)

2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester structure
857081-69-7 structure
Product Name:2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester
CAS No:857081-69-7
MF:C15H17BrO4
MW:341.197084188461
CID:717660
Update Time:2024-01-31

2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester
    • ethyl 5-bromo-3-methyl-4-propan-2-yloxy-1-benzofuran-2-carboxylate
    • ETHYL 5-BROMO-4-ISOPROPOXY-3-METHYLBENZOFURAN-2-CARBOXYLATE
    • ethyl 5-bromo-4-isopropoxy-3-methyl-1-benzofuran-2-carboxylate
    • 2-Benzofurancarboxylic acid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester
    • Inchi: 1S/C15H17BrO4/c1-5-18-15(17)13-9(4)12-11(20-13)7-6-10(16)14(12)19-8(2)3/h6-8H,5H2,1-4H3
    • InChI Key: KRDNJGSDLJDNSQ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(Br)C(OC(C)C)=C2C(C)=C1C(OCC)=O

Computed Properties

  • Exact Mass: 340.03100
  • Monoisotopic Mass: 340.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.7A^2

Experimental Properties

  • Density: 1.361±0.06 g/cm3(Predicted)
  • Melting Point: 48-50 °C
  • Boiling Point: 396.4±37.0 °C(Predicted)
  • PSA: 48.67000
  • LogP: 4.46760
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